Cas no 3222-56-8 (2-methylpyridine-3-carboxylic acid)

• Product Name: 2-methylpyridine-3-carboxylic acid
• CAS No: 3222-56-8
• MF: C₇H₇NO₂
• MW: 137.135981798172
• MDL: MFCD00013449
• CID: 43940
• PubChem ID: 125307321
• Update Time: 2025-05-20

2-methylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methylnicotinic acid
• 2-Methyl Nicotinic A
• 2-methylpyridine-3-carboxylic acid
• 2-methyl-3-pyridinecarboxylic acid
• 2-Methyl-nicotinsaeure
• 2-methyl-pyridine-3-carboxylic acid
• 3-pyridinecarboxylic acid,2-methyl
• 2-Methyl-nicotinic acid
• HNTZKNJGAFJMHQ-UHFFFAOYSA-N
• CS-W002091
• SY007014
• PB27380
• 3222-56-8
• M2089
• methylnicotinic acid
• AC-24539
• InChI=1/C7H7NO2/c1-5-6(7(9)10)3-2-4-8-5/h2-4H,1H3,(H,9,10
• FT-0600332
• A5794
• J-510068
• 2-Methylpyridine-3-carboxylic acid, 98%
• SCHEMBL71547
• 2-Methylnicotinicacid
• AM20051067
• AO-801/41077423
• EN300-72813
• 3-pyridinecarboxylic acid, 2-methyl-
• PS-5559
• 5LSJ5AL59F
• DTXSID30349156
• AKOS002665630
• 2-methyl nicotinic acid
• 2-methylnicotinoic acid
• MFCD00013449
• DB-006195
• STL555314
• BBL101518
• DTXCID90300228
• FM15486

• MDL： MFCD00013449
• Inchi： 1S/C7H7NO2/c1-5-6(7(9)10)3-2-4-8-5/h2-4H,1H3,(H,9,10)
• InChI Key： HNTZKNJGAFJMHQ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1C)=O

Computed Properties

• Exact Mass: 137.04800
• Monoisotopic Mass: 137.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 50.2A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.23
• Melting Point: 227°C(dec.)(lit.)
• Boiling Point: 280.4℃ at 760 mmHg
• Flash Point: 123.4℃
• Refractive Index: 1.546
• PSA: 50.19000
• LogP: 1.08820
• Solubility: Not determined

2-methylpyridine-3-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-methylpyridine-3-carboxylic acid

2-Methylpyridine-3-carboxylic Acid (CAS No. 3222-56-8): An Overview of Its Properties, Applications, and Recent Research

2-Methylpyridine-3-carboxylic acid (CAS No. 3222-56-8) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as nicotinic acid 2-methyl derivative, is a derivative of pyridine and possesses a unique combination of functional groups that make it valuable for various applications.

The molecular formula of 2-methylpyridine-3-carboxylic acid is C₇H₇NO₂, and its molecular weight is approximately 137.14 g/mol. The compound features a pyridine ring with a methyl group at the 2-position and a carboxylic acid group at the 3-position. This structural arrangement confers specific chemical and physical properties that are crucial for its applications in research and industry.

In terms of physical properties, 2-methylpyridine-3-carboxylic acid is a white to off-white crystalline solid at room temperature. It is soluble in water and various organic solvents, such as ethanol, methanol, and dimethyl sulfoxide (DMSO). These solubility characteristics make it easy to handle and use in laboratory settings.

The chemical reactivity of 2-methylpyridine-3-carboxylic acid is influenced by its functional groups. The carboxylic acid group can participate in various reactions, including esterification, amidation, and decarboxylation. The pyridine ring provides additional reactivity through electrophilic substitution reactions, making the compound useful as a building block in synthetic chemistry.

In the pharmaceutical industry, 2-methylpyridine-3-carboxylic acid has been explored for its potential therapeutic applications. Recent studies have investigated its anti-inflammatory and anti-cancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* reported that derivatives of 2-methylpyridine-3-carboxylic acid exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Another area of interest is the use of 2-methylpyridine-3-carboxylic acid in the development of new drugs for cancer treatment. Research published in *Cancer Letters* demonstrated that certain derivatives of this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival.

Beyond its pharmaceutical applications, 2-methylpyridine-3-carboxylic acid has found use in other scientific fields. In materials science, it has been employed as a ligand in the synthesis of metal complexes with unique optical and electronic properties. These complexes have potential applications in areas such as photovoltaics and catalysis.

In environmental science, the compound has been studied for its role in biodegradation processes. Research published in *Environmental Science & Technology* showed that certain microorganisms can metabolize 2-methylpyridine-3-carboxylic acid, suggesting its potential use in bioremediation strategies for contaminated sites.

The safety profile of 2-methylpyridine-3-carboxylic acid is an important consideration for its practical applications. While it is generally considered safe for laboratory use when proper handling procedures are followed, it is important to adhere to standard safety guidelines to minimize any potential risks.

In conclusion, 2-methylpyridine-3-carboxylic acid (CAS No. 3222-56-8) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceuticals. Its unique structural features and reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, the importance of this compound in various scientific fields is likely to grow.